Cas no 898465-02-6 (5-(4-benzylpiperidin-1-yl)(3-chlorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-benzylpiperidin-1-yl)(3-chlorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898465-02-6
• MF: C₂₇H₂₅ClN₄O₂S
• MW: 505.031003713608
• CID: 5947757
• PubChem ID: 18574936
• Update Time: 2025-07-09

5-(4-benzylpiperidin-1-yl)(3-chlorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-benzylpiperidin-1-yl)(3-chlorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-[(4-benzylpiperidin-1-yl)-(3-chlorophenyl)methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 898465-02-6
• 5-((4-benzylpiperidin-1-yl)(3-chlorophenyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(4-benzylpiperidin-1-yl)(3-chlorophenyl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• F2575-0063
• AKOS024661918

• Inchi： 1S/C27H25ClN4O2S/c28-21-9-4-8-20(17-21)23(31-13-11-19(12-14-31)16-18-6-2-1-3-7-18)24-26(33)32-27(35-24)29-25(30-32)22-10-5-15-34-22/h1-10,15,17,19,23,33H,11-14,16H2
• InChI Key： SQMODFXRLLVGCK-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CO2)N=C2SC(C(N3CCC(CC4=CC=CC=C4)CC3)C3=CC=CC(Cl)=C3)=C(O)N12

Computed Properties

• Exact Mass: 504.1386749g/mol
• Monoisotopic Mass: 504.1386749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 95Ų

Additional information on 5-(4-benzylpiperidin-1-yl)(3-chlorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol

Recent Advances in the Study of 5-(4-benzylpiperidin-1-yl)(3-chlorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 898465-02-6)

The compound 5-(4-benzylpiperidin-1-yl)(3-chlorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 898465-02-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical implications.

Recent studies have focused on the synthesis and optimization of 5-(4-benzylpiperidin-1-yl)(3-chlorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol, with particular emphasis on improving yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These efforts have laid a solid foundation for further pharmacological evaluations.

Pharmacological investigations have revealed that this compound exhibits promising activity against a range of biological targets. Preliminary in vitro studies suggest that it may act as a potent modulator of specific enzyme pathways, with potential applications in the treatment of neurological disorders and inflammatory diseases. The compound's ability to cross the blood-brain barrier has also been a subject of interest, highlighting its potential for central nervous system (CNS) targeting.

In addition to its biological activity, recent research has explored the compound's mechanism of action at the molecular level. Computational modeling and molecular docking studies have provided insights into its binding interactions with target proteins, offering a rationale for its observed efficacy. These findings are expected to guide the design of next-generation derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in the development of 5-(4-benzylpiperidin-1-yl)(3-chlorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Ongoing research is also exploring the compound's potential in combination therapies, which could further expand its clinical utility.

In conclusion, the latest research on 5-(4-benzylpiperidin-1-yl)(3-chlorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 898465-02-6) underscores its potential as a valuable lead compound in drug discovery. Continued efforts in synthesis optimization, pharmacological evaluation, and mechanistic studies will be crucial in translating these findings into tangible therapeutic benefits.